Cas no 1807518-71-3 (Hydroxy-PEG3-NHS)

• Product Name: Hydroxy-PEG3-NHS
• CAS No: 1807518-71-3
• MF: C₁₃H₂₁NO₈
• MW: 319.30774474144
• CID: 3044404
• PubChem ID: 77078289
• Update Time: 2024-11-01

Hydroxy-PEG3-NHS Chemical and Physical Properties

Names and Identifiers

• Hydroxy-PEG3-NHS
• Propanoic acid, 3-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 2,5-dioxo-1-pyrrolidinyl ester
• Hydroxy-PEG3-NHS ester
• SCHEMBL16549691
• HY-130672
• BP-21989
• SB67217
• DTXSID801124554
• DA-54178
• 2,5-dioxopyrrolidin-1-yl 3-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)propanoate
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]propanoate
• 2,5-DIOXOPYRROLIDIN-1-YL 3-{2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHOXY}PROPANOATE
• 1807518-71-3
• AKOS040752051
• CS-0110333

• Inchi： 1S/C13H21NO8/c15-4-6-20-8-10-21-9-7-19-5-3-13(18)22-14-11(16)1-2-12(14)17/h15H,1-10H2
• InChI Key： KQGZCLFKXYOVGS-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCOCCOCCOCCO

Computed Properties

• Exact Mass: 319.12671663g/mol
• Monoisotopic Mass: 319.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Solid powder

Hydroxy-PEG3-NHS Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).